Cas no 210295-81-1 (1-(6-chloropyrimidin-4-yl)ethanone)

1-(6-Chloropyrimidin-4-yl)ethanone is a chlorinated pyrimidine derivative with a reactive acetyl functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further functionalization, particularly in the development of heterocyclic compounds, agrochemicals, and active pharmaceutical ingredients (APIs). The presence of the chloropyrimidine moiety enhances its reactivity in nucleophilic substitution reactions, while the ketone group offers versatility for condensation or reduction reactions. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Its utility in medicinal chemistry stems from its role as a precursor for biologically active molecules, including kinase inhibitors and antimicrobial agents.

1-(6-chloropyrimidin-4-yl)ethanone structure

210295-81-1 structure

Product Name:1-(6-chloropyrimidin-4-yl)ethanone

CAS No:210295-81-1

MF:C₆H₅ClN₂O

MW:156.56970000267

MDL:MFCD18449559

CID:3905972

PubChem ID:72214247

Update Time:2025-05-28

1-(6-chloropyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(6-chloro-4-pyrimidinyl)-
- 1-(6-CHLOROPYRIMIDIN-4-YL)ETHANONE
- 1-(6-chloropyrimidin-4-yl)ethan-1-one
- 210295-81-1
- EN300-197185
- CS-0449839
- 1-(6-chloro-4-pyrimidinyl)ethanone
- AKOS027252607
- SCHEMBL882676
- DB-190596
- AB75829
- Z1513610178
- MFCD18449559
- QVHIQLLZSWXCBL-UHFFFAOYSA-N
- KIA29581
- 828-244-0
- 1-(6-chloropyrimidin-4-yl)ethanone
- MDL： MFCD18449559
- Inchi： 1S/C6H5ClN2O/c1-4(10)5-2-6(7)9-3-8-5/h2-3H,1H3
- InChI Key： QVHIQLLZSWXCBL-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(C)=O)=NC=N1

Computed Properties

Exact Mass: 156.0090405g/mol
Monoisotopic Mass: 156.0090405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 42.8Å²

1-(6-chloropyrimidin-4-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM319265-1g	1-(6-Chloropyrimidin-4-yl)ethanone	210295-81-1	95%	1g	$421	2023-02-02
TRC	C384450-5mg	1-(6-Chloropyrimidin-4-yl)ethanone	210295-81-1		5mg	$ 50.00	2022-06-06
TRC	C384450-10mg	1-(6-Chloropyrimidin-4-yl)ethanone	210295-81-1		10mg	$ 70.00	2022-06-06
TRC	C384450-50mg	1-(6-Chloropyrimidin-4-yl)ethanone	210295-81-1		50mg	$ 295.00	2022-06-06
Chemenu	CM319265-1g	1-(6-Chloropyrimidin-4-yl)ethanone	210295-81-1	95%	1g	$869	2021-08-18
Alichem	A089006266-1g	1-(6-Chloropyrimidin-4-yl)ethanone	210295-81-1	95%	1g	$997.56	2023-09-02
Enamine	EN300-197185-0.05g	1-(6-chloropyrimidin-4-yl)ethan-1-one	210295-81-1	95%	0.05g	$226.0	2023-09-16
Enamine	EN300-197185-0.1g	1-(6-chloropyrimidin-4-yl)ethan-1-one	210295-81-1	95%	0.1g	$337.0	2023-09-16
Enamine	EN300-197185-0.25g	1-(6-chloropyrimidin-4-yl)ethan-1-one	210295-81-1	95%	0.25g	$481.0	2023-09-16
Enamine	EN300-197185-0.5g	1-(6-chloropyrimidin-4-yl)ethan-1-one	210295-81-1	95%	0.5g	$758.0	2023-09-16